(3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone

• IUPAC Name: (3,4-dimethylphenyl)-(3-fluoro-4-piperidin-1-ylphenyl)methanone
• InChI: InChI=1S/C20H22FNO/c1-14-6-7-16(12-15(14)2)20(23)17-8-9-19(18(21)13-17)22-10-4-3-5-11-22/h6-9,12-13H,3-5,10-11H2,1-2H3
• InChI Key: UOGMPVFEKYWLRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC(=C(C=C2)N3CCCCC3)F)C
• Molecular Formula: C20H22FNO
• Molecular Weight: 311.4 g/mol

Description

(3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone, also known as FPDM, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. FPDM is a ketone derivative that is often used as a research tool in the field of neuroscience and pharmacology. In

Mechanism of Action

(3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone acts as a selective dopamine D3 receptor antagonist, meaning it blocks the receptor's activity. This mechanism of action has been shown to have potential therapeutic applications in the treatment of addiction and other neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several effects on the brain and body. In animal studies, this compound has been shown to decrease cocaine self-administration, suggesting potential therapeutic applications in the treatment of addiction. Additionally, this compound has been shown to decrease the activity of dopamine neurons in the brain, which may have implications for the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of (3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone is its selectivity for the dopamine D3 receptor, making it a valuable tool for studying the receptor's function and potential therapeutic targets. However, one limitation of this compound is its potential for off-target effects, meaning it may affect other receptors or molecules in the brain. Additionally, the synthesis of this compound can be challenging and time-consuming, making it less accessible for some researchers.

Future Directions

There are several future directions for the use of (3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone in scientific research. One potential application is in the development of new treatments for addiction and other neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic targets. Finally, the development of new and more efficient synthesis methods for this compound could increase its accessibility for researchers.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research in the field of neuroscience and pharmacology. Its selectivity for the dopamine D3 receptor and potential therapeutic applications make it an important compound for investigating the underlying mechanisms of neurological and psychiatric disorders. Further research is needed to fully understand the potential of this compound and its applications in the development of new treatments.

Synthesis Methods

(3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone can be synthesized through a multistep process involving the reaction of 3,4-dimethylacetophenone with 3-fluoro-4-(1-piperidinyl)benzaldehyde in the presence of a reducing agent. The resulting product is then purified through chromatography to obtain pure this compound.

Scientific Research Applications

(3,4-dimethylphenyl)[3-fluoro-4-(1-piperidinyl)phenyl]methanone has been used extensively in scientific research as a pharmacological tool to investigate the role of the dopamine D3 receptor in the brain. This receptor has been implicated in several neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease. This compound has been shown to selectively bind to the dopamine D3 receptor, making it a valuable tool for studying the receptor's function and potential therapeutic targets.